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Compound of Interest

Compound Name: Platinum hexafluoride

Cat. No.: B076543 Get Quote

Technical Support Center: Handling Platinum
Hexafluoride
This technical support center provides guidance for researchers, scientists, and drug

development professionals working with platinum hexafluoride (PtF₆). The information herein

is intended to supplement, not replace, established laboratory safety protocols and standard

operating procedures.

Frequently Asked Questions (FAQs)
Q1: What is platinum hexafluoride and why is it considered a hazardous material?

Platinum hexafluoride (PtF₆) is a dark-red, volatile crystalline solid.[1][2][3] It is an

exceptionally strong oxidizing and fluorinating agent, representing platinum in its highest known

oxidation state of +6.[2][4][5] Its hazardous nature stems from its extreme reactivity. It reacts

violently with water and most oxidizable substances.[1][3] Inhalation of its vapors or skin

contact can cause serious injury.[3]

Q2: What happens when platinum hexafluoride is exposed to moisture?

Platinum hexafluoride hydrolyzes vigorously and violently upon contact with liquid water.[1][3]

[4] This reaction produces platinum metal, hydrofluoric acid (HF), and oxygen gas.[3][4] The

reaction with water vapor is reportedly smoother but still results in hydrolysis.[1][3] Due to this
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high reactivity, all experiments involving PtF₆ must be conducted under strictly anhydrous

conditions.

Q3: What are the general storage requirements for platinum hexafluoride?

Platinum hexafluoride must be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from water and combustible materials. Given its reactivity with glass,

appropriate storage containers made of compatible materials should be used.[1] Standard

procedures for storing highly reactive and moisture-sensitive compounds, such as in a

glovebox or a sealed ampoule under an inert atmosphere, are essential.[6]

Q4: What materials are compatible with platinum hexafluoride?

Due to its highly corrosive and oxidizing nature, careful selection of materials is critical. For

high-temperature applications such as synthesis, reactors made of nickel or Monel are typically

used.[4] For general handling and storage at ambient temperatures, materials that are resistant

to both fluorine and strong acids should be chosen. It is crucial to consult material compatibility

charts and conduct small-scale tests before large-scale use.

Q5: Can I use standard laboratory glassware for experiments with platinum hexafluoride?

No, platinum hexafluoride attacks glass, even at ordinary temperatures.[1] Therefore,

standard borosilicate glassware is not suitable for handling or reacting with PtF₆. Specialized

apparatus made from compatible materials is necessary.
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Issue Possible Cause Recommended Action

Unexpected color change

(e.g., loss of red color) or

formation of a black precipitate

in the PtF₆ sample.

Contamination with water,

leading to hydrolysis and the

formation of platinum metal.

Immediately and safely

terminate the experiment. Re-

evaluate the experimental

setup for potential leaks or

sources of moisture. Ensure all

components are rigorously

dried and the inert atmosphere

is maintained.

Corrosion or etching of the

reaction vessel.

The material of the reaction

vessel is not compatible with

PtF₆.

Cease the experiment

immediately. Transfer the PtF₆

to a compatible container if

possible and safe to do so.

Review material compatibility

data and select a more

appropriate material for the

reaction vessel.

Sudden increase in pressure

or temperature during the

experiment.

A runaway reaction, potentially

due to the introduction of a

contaminant (e.g., water,

organic solvent) or localized

heating.

Follow established emergency

shutdown procedures for your

laboratory. This may include

cooling the reaction vessel and

preparing for a controlled

quench. A thorough

investigation of the cause is

necessary before resuming

any work.

Difficulty in maintaining a

positive pressure of inert gas in

the reaction setup.

A leak in the experimental

apparatus (e.g., at joints,

septa, or valves).

Use a leak detector to identify

the source of the leak. If a leak

is found, safely stop the

experiment and repair or

replace the faulty component.

Re-purge the system with inert

gas before continuing.
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Quantitative Data Summary
The following table summarizes key physical and chemical properties of platinum
hexafluoride.

Property Value

Molecular Formula PtF₆

Molar Mass 309.07 g/mol [2]

Appearance Dark-red volatile solid[2][3][5]

Density 3.83 g/cm³[1][3][7]

Melting Point 61.3 °C (142.3 °F; 334.4 K)[1][2][4]

Boiling Point 69.14 °C (156.45 °F; 342.29 K)[1][2][4]

Solubility in Water Reacts violently[1][3][8]

Oxidation State of Platinum +6[2][5]

Experimental Protocols
Protocol 1: General Handling of Platinum Hexafluoride in an Inert Atmosphere

This protocol outlines the general procedure for safely handling PtF₆ using either a glovebox or

a Schlenk line to prevent hydrolysis.

1. Preparation of the Inert Atmosphere:

Glovebox: Ensure the glovebox is purged with a high-purity inert gas (e.g., argon or nitrogen)
and that the oxygen and moisture levels are below the acceptable threshold for your
experiment.
Schlenk Line: The glassware for the reaction must be oven-dried or flame-dried to remove
any adsorbed moisture.[9][10] The assembled apparatus is then connected to the Schlenk
line and subjected to at least three cycles of evacuation (vacuum) and backfilling with a dry,
inert gas to create an inert atmosphere.[6][9]

2. Handling and Transfer:
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All transfers of PtF₆ should be performed within the inert atmosphere of the glovebox or
using gas-tight syringes or cannulas on a Schlenk line.
If using a Schlenk line, maintain a positive pressure of inert gas throughout the manipulation
to prevent the ingress of air.[10]

3. Reaction Setup:

Assemble the reaction apparatus with materials known to be compatible with PtF₆.
Introduce reactants and solvents that have been rigorously dried and deoxygenated.
Solvents can be degassed using several freeze-pump-thaw cycles.[10]

4. Post-Reaction Quenching and Cleanup:

Any unreacted PtF₆ must be quenched safely. This should be done cautiously by slowly
introducing a suitable quenching agent under controlled conditions.
All contaminated glassware and equipment must be decontaminated according to
established laboratory procedures for reactive fluorides.
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Caption: Workflow for preventing PtF₆ hydrolysis using a Schlenk line.
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Caption: Logical relationship for preventing the hydrolysis of PtF₆.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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